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Compound of Interest

Compound Name: 4-Biphenylyl disulfide

Cat. No.: B15242735

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the structural and electronic properties of molecules is paramount. This
technical guide provides a detailed overview of the spectroscopic data for 4-Biphenylyl
disulfide, a molecule of interest in various chemical and pharmaceutical research areas. The
following sections present its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, alongside the experimental protocols for these characterization
techniques.

Summary of Spectroscopic Data

The spectroscopic data for 4-Biphenylyl disulfide (C24H1sSz2) is summarized in the tables
below, providing a clear and concise reference for its structural identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Parameter 1H NMR (400 MHz, CDCls)

Chemical Shift (d) 7.24—7.36 ppm (m, 6H)

7.54 ppm (m, 4H)

Parameter C NMR

Data Not Available
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Note: While *H NMR data has been reported, comprehensive and verified 3C NMR data for 4-
Biphenylyl disulfide is not readily available in the cited literature.

Infrared (IR) Spectroscopy

Parameter Value

Data Not Available

Note: Specific IR absorption peaks for 4-Biphenylyl disulfide have not been detailed in the
available literature.

Mass Spectrometry (MS)

Parameter Value

Data Not Available

Note: Verifiable mass spectrometry data for the molecular ion of 4-Biphenylyl disulfide is not
present in the consulted resources.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and verification of
spectroscopic data. The following protocols are based on general procedures for the analysis
of symmetrical disulfides.

NMR Spectroscopy

IH NMR spectra are typically recorded on a 400 MHz spectrometer using deuterated
chloroform (CDCIs) as the solvent.[1] The sample is dissolved in the deuterated solvent, and
the chemical shifts are reported in parts per million (ppm) relative to an internal standard,
commonly tetramethylsilane (TMS).

IR Spectroscopy

Infrared spectra are generally obtained using an FT-IR spectrometer. The solid sample can be
prepared as a KBr pellet or analyzed as a thin film. The spectrum is recorded over a standard
range (e.g., 4000-400 cm™1) to identify characteristic functional group vibrations.
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Mass Spectrometry

Mass spectra are acquired using a mass spectrometer, often with an electron ionization (El)
source for small molecules. The sample is introduced into the instrument, and the resulting
mass-to-charge ratio (m/z) of the molecular ion and its fragments are recorded to determine the
molecular weight and fragmentation pattern.

Experimental and Data Acquisition Workflow

The logical flow for the synthesis and subsequent spectroscopic characterization of 4-
Biphenylyl disulfide is outlined in the diagram below. This workflow represents a standard

procedure in synthetic and analytical chemistry.
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Caption: Workflow for the synthesis and spectroscopic analysis of 4-Biphenylyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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